Cas no 2229285-10-1 (2-(5-fluoro-2-methoxy-4-methylphenyl)propanal)

• Product Name: 2-(5-fluoro-2-methoxy-4-methylphenyl)propanal
• CAS No: 2229285-10-1
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 6244926
• PubChem ID: 165972975
• Update Time: 2025-05-22

2-(5-fluoro-2-methoxy-4-methylphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoro-2-methoxy-4-methylphenyl)propanal
• 2229285-10-1
• EN300-1760932

• Inchi： 1S/C11H13FO2/c1-7-4-11(14-3)9(5-10(7)12)8(2)6-13/h4-6,8H,1-3H3
• InChI Key： AOLIYNRUBHRUGR-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC(=C(C=1)C(C=O)C)OC

Computed Properties

• Exact Mass: 196.08995782g/mol
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(5-fluoro-2-methoxy-4-methylphenyl)propanal

Introduction to 2-(5-fluoro-2-methoxy-4-methylphenyl)propanal (CAS No. 2229285-10-1)

The compound 2-(5-fluoro-2-methoxy-4-methylphenyl)propanal, identified by the CAS registry number CAS No. 2229285-10-1, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a propanal group attached to a substituted phenyl ring. The phenyl ring is further substituted with a fluoro, methoxy, and methyl group at specific positions, making it a versatile compound with potential applications in drug discovery and chemical synthesis.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The presence of the fluoro group at the 5-position of the phenyl ring in 2-(5-fluoro-2-methoxy-4-methylphenyl)propanal suggests that this compound may exhibit similar favorable characteristics, making it a promising candidate for further exploration in therapeutic development.

The methoxy group at the 2-position of the phenyl ring contributes to the compound's electronic properties, potentially influencing its reactivity and selectivity in various chemical reactions. Additionally, the methyl group at the 4-position adds steric bulk to the molecule, which could play a role in determining its conformational flexibility and interactions with biological targets.

In terms of synthesis, propanal derivatives are often prepared through oxidation of alcohols or through aldehyde synthesis methods such as the benzoin condensation or the use of transition metal catalysts. The specific synthesis pathway for CAS No. 2229285-10-1 would depend on the availability of starting materials and the desired stereochemical outcomes.

Recent advancements in asymmetric catalysis have enabled the efficient synthesis of enantiomerically enriched propanal derivatives, which could be particularly useful for studying the stereochemical requirements of biological interactions involving this compound. Furthermore, computational chemistry tools such as molecular docking and quantum mechanics calculations have provided deeper insights into the binding modes and interactions of this compound with potential biological targets.

The application of fluorinated aromatic propanals extends beyond pharmacology into materials science and agrochemistry. For instance, fluorinated compounds are known for their stability against UV degradation, making them suitable for use in coatings and polymers. Similarly, their unique electronic properties could render them effective as semiconductors or light-emitting materials in organic electronics.

In conclusion, CAS No. 2229285-10-1, or 2-(5-fluoro-2-methoxy-4-methylphenyl)propanal, represents a valuable molecule with diverse potential applications across multiple disciplines. Its structure lends itself to both synthetic and applied research avenues, making it a subject of continued interest in contemporary chemical research.